Exemestane Impurity 1 Exemestane Impurity 1 A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Brand Name: Vulcanchem
CAS No.: 159354-61-7
VCID: VC0193413
InChI: InChI=1S/C20H24O3/c1-10-8-11-12-4-5-16(22)19(12,2)7-6-13(11)20(3)14(10)9-15(21)17-18(20)23-17/h9,11-13,17-18H,1,4-8H2,2-3H3/t11-,12-,13-,17-,18-,19-,20+/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CC(=C)C4=CC(=O)C5C(C34C)O5
Molecular Formula: C20H24O3
Molecular Weight: 312.41

Exemestane Impurity 1

CAS No.: 159354-61-7

Impurities

VCID: VC0193413

Molecular Formula: C20H24O3

Molecular Weight: 312.41

Purity: > 95%

Exemestane Impurity 1 - 159354-61-7

CAS No. 159354-61-7
Product Name Exemestane Impurity 1
Molecular Formula C20H24O3
Molecular Weight 312.41
IUPAC Name (1S,2R,3R,5R,11R,12S,16S)-2,16-dimethyl-9-methylidene-4-oxapentacyclo[9.7.0.02,8.03,5.012,16]octadec-7-ene-6,15-dione
Standard InChI InChI=1S/C20H24O3/c1-10-8-11-12-4-5-16(22)19(12,2)7-6-13(11)20(3)14(10)9-15(21)17-18(20)23-17/h9,11-13,17-18H,1,4-8H2,2-3H3/t11-,12-,13-,17-,18-,19-,20+/m0/s1
SMILES CC12CCC3C(C1CCC2=O)CC(=C)C4=CC(=O)C5C(C34C)O5
Appearance White to Pale Yellow Solid
Description A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 1,2-α-Epoxy Exemestane; (1α,2α)-1,2-Epoxy-6-methyleneandrost-4-ene-3,17-dione;
PubChem Compound 118730170
Last Modified Nov 11 2021
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